(5-Methanesulfonylfuran-2-yl)methanamine hydrochloride
Overview
Description
“(5-Methanesulfonylfuran-2-yl)methanamine hydrochloride” is a chemical compound with the CAS Number: 1909337-67-2 . It has a molecular weight of 211.67 and is typically stored at room temperature . The compound is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is (5-(methylsulfonyl)furan-2-yl)methanamine hydrochloride . The InChI code for this compound is 1S/C6H9NO3S.ClH/c1-11(8,9)6-3-2-5(4-7)10-6;/h2-3H,4,7H2,1H3;1H .Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a molecular weight of 211.67 .Scientific Research Applications
Methanesulfonic Acid Production
Methanesulfonic acid, derived from methane, is a chemical with many industrial uses. The direct conversion of methane to methanesulfonic acid has significant potential applications. This process can make use of stranded natural gas, which is economically unviable to transport, and convert it into a valuable product. Such innovations could have a substantial impact on the utilization of natural gas reserves (Schüth, 2019).
Microbial Metabolism
Methanesulfonic acid plays a role in the biogeochemical cycling of sulfur and is metabolized by diverse aerobic bacteria for growth. Understanding its metabolism helps in comprehending sulfur cycles in nature. This knowledge is crucial for environmental studies and may have implications for biotechnological applications (Kelly & Murrell, 1999).
Chemical Synthesis and Characterization
Studies on the synthesis, characterization, and reaction mechanisms of compounds related to methanesulfonic acid provide insights into organic chemistry. For example, research on the oxidation of methyl (methylthio)methyl sulfoxide and its conversion into other compounds has broad implications for organic synthesis and industrial applications (Ogura, Suzuki, & Tsuchihashi, 1980).
Electrospray Mass Spectrometry
Methanesulfonic acid is used in electrospray ionization for the analysis of hydrophobic compounds, overcoming solubility issues and enhancing the quality of spectra in mass spectrometry. This application is significant in analytical chemistry, particularly in proteomics and metabolomics (Szabó & Kele, 2001).
Protein Hydrolysis
Methanesulfonic acid's use in protein hydrolysis for the determination of seleno-methionine in biological samples like yeast and nuts offers a more efficient alternative to enzymatic methods. This application is significant in nutritional analysis and food science research (Wrobel et al., 2003).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
(5-methylsulfonylfuran-2-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO3S.ClH/c1-11(8,9)6-3-2-5(4-7)10-6;/h2-3H,4,7H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLFSEPPEOZOIJQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(O1)CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1909337-67-2 |
Source
|
| Record name | (5-methanesulfonylfuran-2-yl)methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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